Cas no 926031-77-8 (2-fluoro-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide)

• Product Name: 2-fluoro-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide
• CAS No: 926031-77-8
• MF: C₁₆H₁₅FN₂O₄S
• MW: 350.364706277847
• CID: 6136006
• PubChem ID: 40889441
• Update Time: 2025-06-28

2-fluoro-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide
• Benzenesulfonamide, 2-fluoro-N-(2,3,4,5-tetrahydro-4-methyl-5-oxo-1,4-benzoxazepin-7-yl)-
• AKOS024635553
• F2277-0012
• 2-fluoro-N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzenesulfonamide
• 926031-77-8
• 2-fluoro-N-(4-methyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)benzenesulfonamide

• Inchi： 1S/C16H15FN2O4S/c1-19-8-9-23-14-7-6-11(10-12(14)16(19)20)18-24(21,22)15-5-3-2-4-13(15)17/h2-7,10,18H,8-9H2,1H3
• InChI Key： ITHDERPEILYTKK-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C3OCCN(C)C(=O)C3=C2)(=O)=O)=CC=CC=C1F

Computed Properties

• Exact Mass: 350.07365630g/mol
• Monoisotopic Mass: 350.07365630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• Density: 1.424±0.06 g/cm3(Predicted)
• Boiling Point: 548.8±60.0 °C(Predicted)
• pka: 8.30±0.20(Predicted)

Additional information on 2-fluoro-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide

Introduction to 2-fluoro-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide and Its Significance in Modern Chemical Biology

2-fluoro-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide, identified by its CAS number 926031-77-8, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in modulating biological pathways and its role as a key intermediate in the synthesis of bioactive molecules.

The structural composition of 2-fluoro-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide is notable for its fusion of a benzene sulfonamide moiety with a fluoro-substituted benzene ring. The presence of the tetrahydro-1,4-benzoxazepine scaffold introduces a heterocyclic component that is well-documented for its pharmacological properties. This scaffold is particularly significant in medicinal chemistry due to its ability to interact with various biological targets, including enzymes and receptors involved in disease mechanisms.

Recent advancements in the field of drug discovery have highlighted the importance of fluorinated aromatic compounds in enhancing drug efficacy and metabolic stability. The fluoro-substituent in 2-fluoro-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide is strategically positioned to influence electronic properties and binding interactions. Such modifications are often employed to improve pharmacokinetic profiles, making this compound a promising candidate for further exploration.

The sulfonamide functional group is another critical feature of this molecule. Sulfonamides are widely recognized for their versatility in medicinal chemistry, serving as key components in numerous therapeutic agents. Their ability to act as bioisosteres allows for the optimization of drug-like properties such as solubility, bioavailability, and binding affinity. In the context of 2-fluoro-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide, the sulfonamide moiety may contribute to interactions with biological targets by forming hydrogen bonds or participating in hydrophobic interactions.

Current research endeavors are increasingly focusing on the development of novel scaffolds that can modulate neurological and inflammatory pathways. The tetrahydro-benzoxazepine core in this compound is particularly relevant to these efforts. Studies have demonstrated that derivatives of tetrahydro-benzoxazepine exhibit potential in addressing conditions such as epilepsy and neuropathic pain. The structural flexibility of this scaffold allows for diverse modifications that can fine-tune biological activity.

The benzene ring with a sulfonamide substituent further enhances the compound's potential as a pharmacological agent. Sulfonamides have been extensively studied for their antimicrobial and anti-inflammatory properties. The combination of these features in 2-fluoro-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-ylyl)benzene - 1 - sulfonamide suggests that it may exhibit multifaceted therapeutic effects.

In vitro studies have begun to elucidate the interactions of this compound with various biological targets. Preliminary findings indicate that it may interfere with key enzymatic pathways involved in inflammation and cell signaling. These interactions are particularly intriguing given the growing interest in targeting these pathways for therapeutic intervention. The presence of the fluoro-substituent appears to enhance binding affinity and selectivity towards these targets.

The synthesis of 2-fluoro-N-(4-methyl - 5 - oxo - 2 , 3 , 4 , 5 - tetrahydro - 1 , 4 - benz ox az epin - 7 - yl ) ben zene - 1 - sul fon am ide involves multi-step organic transformations that highlight the synthetic prowess required to construct complex molecular architectures. Key synthetic strategies include nucleophilic substitution reactions at the fluoro-substituted benzene ring and cyclization reactions to form the tetrahydro-benzoxazepine core. These synthetic methodologies are integral to producing high-purity compounds suitable for biochemical studies.

The implications of this compound extend beyond academic research; they hold promise for industrial applications in drug development pipelines. Pharmaceutical companies are increasingly seeking novel molecular entities that can be optimized into lead compounds for clinical trials. The structural features of 2-fluoro-N-(4-methyl - 5 - oxo - 2 , 3 , 4 , 5 - tetra hydro - 1 , 4 - ben z ox az epin - 7 - yl ) ben zene - 1 - sul fon am ide make it a valuable building block for such endeavors.

As research progresses, collaborations between academic institutions and industry partners will be crucial in translating laboratory findings into tangible therapeutic solutions. The study of compounds like 926031 -77 -8 underscores the importance of interdisciplinary approaches in chemical biology and drug discovery. By leveraging computational modeling alongside experimental techniques, researchers can accelerate the identification and optimization of bioactive molecules.

The future directions for investigating 2-fluoro-N-(4-methyl - 5 - oxo - 2 , 3 , 4 , 5 - tetra hydro - 1 , 4 - ben z ox az epin -7-ylyl ) ben zene - 1-sulfonamide include exploring its potential as an inhibitor or modulator of specific enzymes or receptors. Additionally，the impact of structural variations on biological activity will be systematically evaluated through structure-function relationship studies。These investigations will not only enhance our understanding of the compound's mechanism but also guide its further development into novel therapeutic agents。